Cas no 1806272-31-0 (2-Cyano-4-mercapto-5-methylbenzoic acid)

• Product Name: 2-Cyano-4-mercapto-5-methylbenzoic acid
• CAS No: 1806272-31-0
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 5004022
• Update Time: 2025-10-20

2-Cyano-4-mercapto-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-mercapto-5-methylbenzoic acid

• Inchi： 1S/C9H7NO2S/c1-5-2-7(9(11)12)6(4-10)3-8(5)13/h2-3,13H,1H3,(H,11,12)
• InChI Key： ZKIJHOIQCRQXTK-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=C(C(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1

Additional information on 2-Cyano-4-mercapto-5-methylbenzoic acid

Recent Advances in the Study of 2-Cyano-4-mercapto-5-methylbenzoic Acid (CAS: 1806272-31-0) and Its Applications in Chemical Biology and Medicine

The compound 2-Cyano-4-mercapto-5-methylbenzoic acid (CAS: 1806272-31-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule probes for biological systems.

One of the key advancements in the study of 2-Cyano-4-mercapto-5-methylbenzoic acid is its application in the design of covalent inhibitors. Researchers have exploited the reactivity of the thiol (-SH) and cyano (-CN) functional groups to develop targeted inhibitors for enzymes such as cysteine proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the inhibitor, revealing a covalent interaction with the active-site cysteine residue.

In addition to its role in enzyme inhibition, 2-Cyano-4-mercapto-5-methylbenzoic acid has been explored as a building block for the synthesis of fluorescent probes. A recent publication in Chemical Communications detailed the development of a thiol-reactive probe based on this scaffold, which exhibited high selectivity for protein thiols in live cells. The probe's ability to undergo a fluorescence turn-on response upon reaction with thiols makes it a valuable tool for studying redox biology and protein dynamics. This application underscores the compound's utility in chemical biology research, where precise detection of biomolecular interactions is critical.

Further investigations into the pharmacokinetic properties of 2-Cyano-4-mercapto-5-methylbenzoic acid derivatives have revealed promising results. A preclinical study conducted in 2024 evaluated the bioavailability and metabolic stability of several analogs, identifying structural modifications that enhance their drug-like properties. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that methyl substitution at the 5-position improved metabolic stability without compromising inhibitory activity. These findings provide a foundation for the optimization of this compound class for therapeutic use.

Despite these advancements, challenges remain in the clinical translation of 2-Cyano-4-mercapto-5-methylbenzoic acid-based therapeutics. Issues such as off-target reactivity and potential toxicity require further investigation. However, ongoing research efforts are addressing these limitations through rational design and advanced screening techniques. The compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in chemical biology and drug discovery.

In conclusion, 2-Cyano-4-mercapto-5-methylbenzoic acid (CAS: 1806272-31-0) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Recent studies have elucidated its mechanism of action, optimized its pharmacokinetic properties, and expanded its utility as a research tool. As the field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and probes for biological research.